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Compound of Interest

Compound Name: 4-Hydroxy Omeprazole Sulfone

CAS No.: 1346600-70-1

Cat. No.: B585648

Get Quote

An In-Depth Exploration of a Lesser-Known Omeprazole Metabolite

Introduction: The Clinical Significance of
Omeprazole and Its Metabolism
Omeprazole, a cornerstone in the treatment of acid-related gastrointestinal disorders, was the

first proton pump inhibitor (PPI) to be introduced to the US market in 1989.[1] It effectively

suppresses gastric acid secretion by irreversibly inhibiting the H+/K+-ATPase in gastric parietal

cells.[2] However, the clinical efficacy and safety of omeprazole are intrinsically linked to its

complex metabolism, primarily orchestrated by the cytochrome P450 (CYP) enzyme system in

the liver.[1][2] The polymorphic nature of these enzymes, particularly CYP2C19, leads to

significant inter-individual variations in drug clearance and clinical outcomes.[1]

This technical guide provides a comprehensive overview of the discovery, characterization, and

potential significance of a specific, lesser-explored metabolite: 4-Hydroxy Omeprazole
Sulfone. For researchers, scientists, and drug development professionals, understanding the

full metabolic profile of a drug like omeprazole is paramount for optimizing therapeutic

strategies and ensuring patient safety.
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The Established Metabolic Landscape of
Omeprazole
Omeprazole undergoes extensive hepatic biotransformation into several derivatives. The two

primary and most well-documented metabolic pathways are:

5-Hydroxylation: Catalyzed predominantly by the polymorphic enzyme CYP2C19, this

pathway involves the hydroxylation of the benzimidazole ring to form 5-hydroxyomeprazole.

[1][3] The genetic variability of CYP2C19 is a major determinant of the "poor," "intermediate,"

"extensive," and "ultrarapid" metabolizer phenotypes observed in the population.[1][4]

Sulfoxidation: Mediated primarily by CYP3A4, this reaction leads to the formation of

omeprazole sulfone.[1][3]

These major metabolites are generally considered to be devoid of significant antisecretory

activity.[5] They can be further metabolized; for instance, 5-hydroxyomeprazole can undergo

sulfoxidation by CYP3A4, and omeprazole sulfone can be hydroxylated by CYP2C19, both

pathways converging to form 5-hydroxyomeprazole sulfone.[3]

The Discovery of 4-Hydroxy Omeprazole Sulfone:
Unveiling a Pyridine Ring Metabolite
While the focus of early research was on the benzimidazole ring, subsequent, more sensitive

analytical techniques have revealed a more intricate metabolic map for omeprazole. The

discovery of 4-Hydroxy Omeprazole Sulfone represents a key finding in understanding the

biotransformation of the pyridine moiety of the parent drug.

Nomenclature and Structural Elucidation
The compound in focus, 4-Hydroxy Omeprazole Sulfone, has the systematic IUPAC name: 2-

[(6-methoxy-1H-benzimidazol-2-yl)sulfonylmethyl]-3,5-dimethyl-1H-pyridin-4-one.[6] This name

clarifies that the hydroxylation occurs at the 4-position of the pyridine ring, which exists in

tautomeric equilibrium with its more stable pyridinone form.

Chemical Structure of 4-Hydroxy Omeprazole Sulfone
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Caption: Chemical structure of 4-Hydroxy Omeprazole Sulfone.

In Vivo Identification
While many early studies focused on urinary metabolites, the definitive identification of

pyridine-hydroxylated omeprazole derivatives has been more recent, aided by advancements

in mass spectrometry. A notable study by Shin et al. (2021) investigating omeprazole

metabolites in mouse brain and plasma using liquid chromatography-quadrupole time-of-flight

mass spectrometry (LC-QTOF-MS) provided key evidence.[7] They identified a metabolite

(designated M13) with the same molecular weight as omeprazole but a different fragmentation

pattern.[8] The MS/MS data revealed fragment ions that were 16 amu higher than the

corresponding fragments of the pyridine moiety in the parent drug, strongly suggesting

hydroxylation on the pyridine ring.[8] Although this study was conducted in mice, it

demonstrates the in vivo feasibility of this metabolic pathway.

Recent comprehensive metabolite profiling in human urine using ultra-high performance liquid

chromatography-mass spectrometry (UPLC-HRMS) has also led to the tentative identification

of several previously unknown omeprazole metabolites, highlighting that the metabolic fate of

this legacy drug is still an area of active investigation.[2][9]

Proposed Metabolic Pathway
The formation of 4-Hydroxy Omeprazole Sulfone likely occurs through a multi-step enzymatic

process. Based on the known roles of CYP enzymes in omeprazole metabolism, a plausible

pathway can be proposed:

Sulfoxidation: Omeprazole is first converted to omeprazole sulfone, a reaction primarily

catalyzed by CYP3A4.[1][3]

Hydroxylation: The resulting omeprazole sulfone then undergoes hydroxylation on the

pyridine ring at the 4-position. The specific CYP isozyme responsible for this step has not

been definitively identified but could potentially involve CYP2C19 or other CYP enzymes.

Omeprazole Omeprazole SulfoneSulfoxidation (CYP3A4) 4-Hydroxy Omeprazole Sulfone
(Pyridinone form)

Hydroxylation (CYP enzyme)
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Caption: Proposed metabolic pathway for the formation of 4-Hydroxy Omeprazole Sulfone.

Analytical Characterization and Synthesis
The definitive identification and quantification of metabolites like 4-Hydroxy Omeprazole
Sulfone in biological matrices rely on sophisticated analytical methodologies and the

availability of pure reference standards.

Experimental Protocol: Metabolite Identification using
LC-MS/MS
The following protocol outlines a general workflow for the identification of hydroxylated

omeprazole metabolites in urine or plasma.

Sample Preparation:

To 1 mL of plasma or urine, add an internal standard (e.g., a stable isotope-labeled

omeprazole analogue).

Perform protein precipitation with a threefold volume of ice-cold acetonitrile.

Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in a suitable mobile phase for injection.

Liquid Chromatography:

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient Elution: A linear gradient from 5% to 95% B over a suitable time to achieve

separation of metabolites.

Flow Rate: 0.3 mL/min.

Tandem Mass Spectrometry:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Analysis: Full scan analysis to detect potential metabolites, followed by product ion scans

(MS/MS) of the suspected parent ions to obtain fragmentation patterns.

Key Diagnostic Feature: A mass shift of +16 amu compared to the parent drug or its

sulfone metabolite, with fragmentation patterns indicating the location of the hydroxylation.

Synthesis of the Reference Standard
The chemical synthesis of 4-Hydroxy Omeprazole Sulfone as a reference standard is a

critical step for its unequivocal identification and accurate quantification. While a specific,

detailed published synthesis for this exact metabolite is not readily available, the general

principles of omeprazole analogue synthesis can be applied. This would typically involve:

Synthesis of the Pyridinone Moiety: Preparation of a 4-hydroxy- or 4-alkoxy-2-

(chloromethyl)-3,5-dimethylpyridine derivative.

Synthesis of the Benzimidazole Sulfone Moiety: Preparation of 2-(sulfonylmethyl)-6-

methoxy-1H-benzimidazole.

Coupling: A nucleophilic substitution reaction between the two synthesized fragments.

Purification and Characterization: Purification by chromatography and structural confirmation

using NMR and mass spectrometry.

The synthesis of the precursor, 4-hydroxypyridine, can be achieved from 4-aminopyridine

through diazotization and subsequent hydrolysis.[7] The oxidation of the sulfide to the sulfone

is often accomplished using oxidizing agents like m-chloroperbenzoic acid (m-CPBA).[10]

Quantitative Data and Physicochemical Properties
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The availability of the reference standard allows for the determination of its physicochemical

properties, which are crucial for developing analytical methods and understanding its behavior.

Property Value Source

Molecular Formula C₁₆H₁₇N₃O₄S [6]

Molecular Weight 347.4 g/mol [6]

IUPAC Name

2-[(6-methoxy-1H-

benzimidazol-2-

yl)sulfonylmethyl]-3,5-dimethyl-

1H-pyridin-4-one

[6]

CAS Number 1346600-70-1 [6]

Significance in Drug Development and Future
Directions
The discovery and characterization of metabolites, even those considered minor, are of

profound importance in modern drug development for several reasons:

Pharmacological Activity: While the major metabolites of omeprazole are largely inactive, it is

crucial to assess the activity of all identified metabolites. A metabolite could potentially

contribute to the therapeutic effect, cause off-target effects, or be responsible for adverse

drug reactions. The pharmacological profile of 4-Hydroxy Omeprazole Sulfone remains to

be determined.

Drug-Drug Interactions: Metabolites can interact with drug-metabolizing enzymes or

transporters, leading to clinically significant drug-drug interactions.

Toxicology: Some metabolites can be reactive and lead to toxicity. A comprehensive

understanding of the metabolic fate of a drug is a regulatory requirement to ensure its safety.

Pharmacogenomics: The formation of specific metabolites can be influenced by genetic

polymorphisms in drug-metabolizing enzymes, contributing to inter-individual variability in

drug response.
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The identification of 4-Hydroxy Omeprazole Sulfone underscores the complexity of drug

metabolism and the continuous need for advanced analytical techniques to fully characterize

the biotransformation of even well-established drugs. Future research should focus on:

Definitive Identification in Humans: Confirming the presence and quantifying the levels of 4-
Hydroxy Omeprazole Sulfone in human plasma and urine across different CYP2C19

metabolizer phenotypes.

Enzymology of Formation: Identifying the specific CYP450 isozyme(s) responsible for the

hydroxylation of the pyridine ring of omeprazole sulfone.

Chemical Synthesis: Developing and publishing a robust and scalable synthesis for the

reference standard to facilitate further research.

Pharmacological and Toxicological Evaluation: Assessing the biological activity and potential

toxicity of 4-Hydroxy Omeprazole Sulfone to fully understand its contribution to the overall

pharmacological and safety profile of omeprazole.

Conclusion
The discovery of 4-Hydroxy Omeprazole Sulfone expands our understanding of the metabolic

fate of omeprazole, revealing a pathway involving the biotransformation of the pyridine ring.

While it is likely a minor metabolite, its identification reinforces the importance of

comprehensive metabolite profiling in drug development. For researchers and scientists, this

discovery opens new avenues for investigating the intricate interplay between drug structure,

metabolism, and clinical outcomes. Further elucidation of its formation and biological activity

will provide a more complete picture of omeprazole's disposition in the body, ultimately

contributing to the safer and more effective use of this widely prescribed medication.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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